Cas no 877937-83-2 (N-(2,3-dimethoxyphenyl)methyl-2-4-(4-fluorobenzenesulfonamido)phenyl-N-methylacetamide)

• Product Name: N-(2,3-dimethoxyphenyl)methyl-2-4-(4-fluorobenzenesulfonamido)phenyl-N-methylacetamide
• CAS No: 877937-83-2
• MF: C₂₄H₂₅FN₂O₅S
• MW: 472.529108762741
• CID: 5249354
• Update Time: 2025-06-25

N-(2,3-dimethoxyphenyl)methyl-2-4-(4-fluorobenzenesulfonamido)phenyl-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, N-[(2,3-dimethoxyphenyl)methyl]-4-[[(4-fluorophenyl)sulfonyl]amino]-N-methyl-
• N-(2,3-dimethoxyphenyl)methyl-2-4-(4-fluorobenzenesulfonamido)phenyl-N-methylacetamide

• Inchi： 1S/C24H25FN2O5S/c1-27(16-18-5-4-6-22(31-2)24(18)32-3)23(28)15-17-7-11-20(12-8-17)26-33(29,30)21-13-9-19(25)10-14-21/h4-14,26H,15-16H2,1-3H3
• InChI Key： DJAYFCHIIXYGEC-UHFFFAOYSA-N
• SMILES： C1(CC(N(CC2=CC=CC(OC)=C2OC)C)=O)=CC=C(NS(C2=CC=C(F)C=C2)(=O)=O)C=C1

Additional information on N-(2,3-dimethoxyphenyl)methyl-2-4-(4-fluorobenzenesulfonamido)phenyl-N-methylacetamide

Introduction to N-(2,3-dimethoxyphenyl)methyl-2-4-(4-fluorobenzenesulfonamido)phenyl-N-methylacetamide (CAS No. 877937-83-2)

N-(2,3-dimethoxyphenyl)methyl-2-4-(4-fluorobenzenesulfonamido)phenyl-N-methylacetamide (CAS No. 877937-83-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is characterized by its intricate molecular structure, which includes multiple functional groups such as amides, sulfonamides, and methoxy groups. These structural features contribute to its unique pharmacological properties and potential therapeutic applications.

The molecular formula of N-(2,3-dimethoxyphenyl)methyl-2-4-(4-fluorobenzenesulfonamido)phenyl-N-methylacetamide is C₂₅H₂₆FNO₆S, and its molecular weight is approximately 491.55 g/mol. The compound's structure consists of a central acetamide moiety linked to a substituted phenyl ring and a 4-fluorobenzenesulfonamide group. The presence of these functional groups imparts specific chemical and biological activities, making it a valuable candidate for various research applications.

Recent studies have highlighted the potential of N-(2,3-dimethoxyphenyl)methyl-2-4-(4-fluorobenzenesulfonamido)phenyl-N-methylacetamide in the treatment of neurological disorders. One notable area of research is its neuroprotective effects. Studies have shown that this compound can effectively reduce oxidative stress and inflammation in neuronal cells, which are key factors in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. The mechanism of action involves the modulation of signaling pathways that regulate cell survival and death.

In addition to its neuroprotective properties, N-(2,3-dimethoxyphenyl)methyl-2-4-(4-fluorobenzenesulfonamido)phenyl-N-methylacetamide has also been investigated for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in various inflammatory diseases. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of N-(2,3-dimethoxyphenyl)methyl-2-4-(4-fluorobenzenesulfonamido)phenyl-N-methylacetamide have also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, with a half-life that allows for once-daily dosing in preclinical models.

Another important aspect of N-(2,3-dimethoxyphenyl)methyl-2-4-(4-fluorobenzenesulfonamido)phenyl-N-methylacetamide is its safety profile. Preclinical toxicity studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for further clinical development.

In the context of drug discovery and development, N-(2,3-dimethoxyphenyl)methyl-2-4-(4-fluorobenzenesulfonamido)phenyl-N-methylacetamide has shown promise as a lead compound for the treatment of various diseases. Its unique combination of neuroprotective and anti-inflammatory properties makes it an attractive candidate for further optimization through medicinal chemistry approaches. Researchers are currently exploring ways to enhance its potency and selectivity by modifying its structure or developing prodrugs.

The synthesis of N-(2,3-dimethoxyphenyl)methyl-2-4-(4-fluorobenzenesulfonamido)phenyl-N-methylacetamide involves several steps, including the preparation of key intermediates such as 4-fluorobenzenesulfonyl chloride and 2,3-dimethoxybenzaldehyde. These intermediates are then combined through a series of reactions to form the final product. The synthetic route has been optimized to improve yield and purity, making it suitable for large-scale production.

In conclusion, N-(2,3-dimethoxyphenyl)methyl-2-4-(4-fluorobenzenesulfonamido)phenyl-N-methylacetamide (CAS No. 877937-83-2) is a multifaceted compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for understanding disease mechanisms and developing new therapeutic strategies. Ongoing research continues to uncover new insights into its properties and applications, further solidifying its importance in the scientific community.